1-iodo-3-methoxybicyclo[1.1.1]pentane
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Description
“1-iodo-3-methoxybicyclo[1.1.1]pentane” is a chemical compound with the CAS Number: 136863-37-1 . It has a molecular weight of 224.04 . The IUPAC name for this compound is 1-iodo-3-methoxybicyclo [1.1.1]pentane .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C6H9IO/c1-8-6-2-5(7,3-6)4-6/h2-4H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual structural formula.Safety and Hazards
Properties
{ "Design of the Synthesis Pathway": "The synthesis of 1-iodo-3-methoxybicyclo[1.1.1]pentane can be achieved through a three-step process involving the conversion of commercially available starting materials to the target compound.", "Starting Materials": ["Methanol", "1,3-cyclohexadiene", "Iodine", "Sodium hydroxide", "Sulfuric acid", "Sodium sulfate", "Magnesium", "Diethyl ether", "Hydrochloric acid"], "Reaction": ["Step 1: Methylation of 1,3-cyclohexadiene with methanol and sulfuric acid to form 1-methoxycyclohexene", "Step 2: Halogenation of 1-methoxycyclohexene with iodine and sodium hydroxide to form 1-iodo-3-methoxycyclohexene", "Step 3: Cyclization of 1-iodo-3-methoxycyclohexene with magnesium and diethyl ether in the presence of hydrochloric acid to form 1-iodo-3-methoxybicyclo[1.1.1]pentane"] } | |
136863-37-1 | |
Molecular Formula |
C6H9IO |
Molecular Weight |
224 |
Purity |
95 |
Origin of Product |
United States |
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